Cas no 540495-28-1 (3-Bromo-4-ethylphenol)

• Product Name: 3-Bromo-4-ethylphenol
• CAS No: 540495-28-1
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD16997732
• CID: 838963
• PubChem ID: 22345588
• Update Time: 2025-05-21

3-Bromo-4-ethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-bromo-4-ethyl- (9CI)
• 3-bromo-4-ethylphenol
• Phenol,3-bromo-4-ethyl-
• XH1000
• MFCD16997732
• PHENOL, 3-BROMO-4-ETHYL-
• WZWBUTQYRRJSMC-UHFFFAOYSA-N
• BS-28696
• MB23966
• Y11628
• 3-bromo-4-ethyl-phenol
• AKOS022181773
• DA-24022
• SCHEMBL2854903
• DTXSID40625059
• EN300-3218357
• 540495-28-1
• 3-Bromo-4-ethylphenol

• MDL： MFCD16997732
• Inchi： 1S/C8H9BrO/c1-2-6-3-4-7(10)5-8(6)9/h3-5,10H,2H2,1H3
• InChI Key： WZWBUTQYRRJSMC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC)O

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-4-ethylphenol

3-Bromo-4-ethylphenol (CAS No. 540495-28-1): Properties, Applications, and Market Insights

3-Bromo-4-ethylphenol (CAS No. 540495-28-1) is a halogenated phenolic compound with significant industrial and research applications. This aromatic organic compound features a bromine atom and an ethyl group attached to a phenol ring, making it a versatile intermediate in organic synthesis. Its molecular formula is C₈H₉BrO, and it exhibits unique chemical properties that cater to diverse fields, including pharmaceuticals, agrochemicals, and material science.

The physical and chemical properties of 3-Bromo-4-ethylphenol make it a valuable building block in synthetic chemistry. It typically appears as a white to light yellow crystalline solid with a melting point ranging between 60-65°C. The presence of the bromine atom enhances its reactivity, enabling participation in various coupling reactions, such as Suzuki-Miyaura and Ullmann reactions. Researchers often explore 3-Bromo-4-ethylphenol synthesis methods to optimize yield and purity, with recent studies focusing on eco-friendly catalytic processes.

In the pharmaceutical industry, 3-Bromo-4-ethylphenol derivatives are gaining attention for their potential biological activities. Recent trends highlight its role in developing novel antimicrobial and anti-inflammatory agents. For instance, modifications of the phenol ring have shown promising results in inhibiting bacterial growth, aligning with the global demand for new antibiotics amid rising antimicrobial resistance (AMR). Additionally, its structural motif is being investigated for drug delivery systems, particularly in enhancing solubility and bioavailability of hydrophobic APIs.

The agrochemical sector utilizes 3-Bromo-4-ethylphenol CAS 540495-28-1 as a precursor for synthesizing crop protection agents. With the increasing focus on sustainable agriculture, researchers are exploring its derivatives as potential biopesticides or growth regulators. A 2023 market analysis revealed growing interest in halogenated phenols for developing next-generation fungicides with lower environmental impact, positioning this compound as a key player in green chemistry initiatives.

Material science applications of 3-Bromo-4-ethylphenol include its use in polymer modification and specialty coatings. The bromine moiety facilitates flame retardancy, making it relevant for electronics and construction materials. Recent patents demonstrate its incorporation into epoxy resins and polycarbonates, where it improves thermal stability without compromising mechanical properties. This aligns with industry demands for high-performance materials in electric vehicles and renewable energy infrastructure.

From a regulatory perspective, 3-Bromo-4-ethylphenol suppliers must comply with REACH and TSCA guidelines. The compound's safety profile has been extensively studied, with SDS documentation available for proper handling procedures. Environmental fate studies indicate moderate biodegradability, prompting ongoing research into greener alternatives for industrial-scale production. Analytical methods like HPLC and GC-MS are commonly employed for quality control, ensuring ≥98% purity for most commercial grades.

The global market for 3-Bromo-4-ethylphenol 540495-28-1 shows steady growth, driven by Asia-Pacific's expanding chemical and pharmaceutical sectors. Market intelligence reports project a 5.2% CAGR through 2028, with specialty chemical manufacturers investing in production capacity. Current pricing trends reflect supply chain adjustments post-pandemic, with technical-grade material trading at $120-150/kg depending on quantity and purity specifications.

Researchers frequently search for "3-Bromo-4-ethylphenol solubility" and "3-Bromo-4-ethylphenol NMR spectrum" data, indicating strong academic interest. The compound demonstrates limited water solubility but dissolves well in organic solvents like ethanol, acetone, and dichloromethane. Its ¹H NMR spectrum typically shows characteristic peaks at δ 7.35 (d, 1H), 7.15 (dd, 1H), 6.75 (d, 1H) for aromatic protons, and δ 2.55 (q, 2H), 1.20 (t, 3H) for the ethyl group.

Innovative applications continue to emerge, particularly in nanotechnology and supramolecular chemistry. Recent publications describe 3-Bromo-4-ethylphenol-based ligands for metal-organic frameworks (MOFs) with potential gas storage capabilities. Another cutting-edge development involves its use in photoactive materials for organic photovoltaics, contributing to renewable energy solutions. These advancements position the compound as a multi-functional platform for next-generation technologies.

For laboratory handling, standard precautions apply when working with 3-Bromo-4-ethylphenol. Proper PPE including nitrile gloves and safety goggles is recommended. Storage should be in amber glass containers under inert atmosphere at 2-8°C to prevent degradation. The compound's stability under various conditions makes it suitable for long-term research projects, with shelf life exceeding 24 months when stored appropriately.

Comparative studies with structural analogs like 4-Bromo-3-ethylphenol reveal distinct reactivity patterns, underscoring the importance of substitution position in aromatic chemistry. Such structure-activity relationships are crucial for medicinal chemistry programs designing targeted molecules. Computational chemistry approaches are increasingly employed to predict the behavior of 3-Bromo-4-ethylphenol derivatives before synthetic attempts, reducing development timelines.

Environmental considerations for 3-Bromo-4-ethylphenol production include waste management strategies for brominated byproducts. Leading manufacturers are adopting circular economy principles, implementing bromine recovery systems that achieve >90% efficiency. Life cycle assessment (LCA) studies help optimize processes to minimize carbon footprint, responding to investor demands for ESG-compliant chemical production.

Academic and industrial collaborations are accelerating innovation with CAS 540495-28-1. Recent university-industry partnerships have developed continuous flow synthesis methods that improve atom economy by 35% compared to batch processes. These technological advancements address both economic and ecological imperatives in fine chemical manufacturing, creating value across the supply chain.

Looking ahead, the versatility of 3-Bromo-4-ethylphenol ensures its continued relevance across multiple disciplines. Emerging applications in electronic materials, particularly for flexible displays and wearable sensors, represent new growth opportunities. With proper handling and responsible innovation, this compound will remain a cornerstone of advanced organic synthesis for years to come.